Cas no 2228628-99-5 (3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228628-99-5
• MF: C₁₀H₁₄BrNS
• MW: 260.193860530853
• CID: 5970111
• PubChem ID: 165796797
• Update Time: 2025-06-10

3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropan-1-amine
• 2228628-99-5
• EN300-1919919

• Inchi： 1S/C10H14BrNS/c1-5-4-13-8(7(5)11)6-9(12)10(6,2)3/h4,6,9H,12H2,1-3H3
• InChI Key： RWWISDYNCVRHSU-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1C1C(C1(C)C)N

Computed Properties

• Exact Mass: 259.00303g/mol
• Monoisotopic Mass: 259.00303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of 3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228628-99-5)

The compound 3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228628-99-5) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and material science. Its distinctive combination of a cyclopropane ring, a bromothiophene moiety, and an amine functional group makes it a versatile intermediate for various applications. Researchers are particularly intrigued by its potential role in the development of novel pharmaceuticals, agrochemicals, and advanced materials.

One of the key features of 3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropan-1-amine is its stereochemistry, which can influence its biological activity and reactivity. The presence of the bromo substituent on the thiophene ring offers opportunities for further functionalization through cross-coupling reactions, such as Suzuki or Heck reactions, which are widely used in drug discovery. Additionally, the dimethylcyclopropane core contributes to the compound's rigidity, potentially enhancing its binding affinity to biological targets.

In recent years, there has been a growing demand for heterocyclic compounds like 3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropan-1-amine, driven by their applications in drug discovery and material science. Searches for "bromothiophene derivatives" and "cyclopropane-based amines" have surged, reflecting the scientific community's interest in these motifs. This compound's potential as a building block for small-molecule inhibitors or ligands in catalysis is also a hot topic among researchers.

The synthesis of 3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropan-1-amine typically involves multi-step organic transformations, including cyclopropanation and halogenation reactions. Its CAS No. 2228628-99-5 serves as a unique identifier in chemical databases, facilitating its retrieval for further studies. Given the increasing focus on sustainable chemistry, researchers are also exploring greener synthetic routes to produce this compound with minimal environmental impact.

From a pharmacological perspective, the amine group in 3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropan-1-amine could interact with biological targets such as enzymes or receptors, making it a candidate for central nervous system (CNS) drug development. The thiophene ring, a common motif in FDA-approved drugs, further underscores its potential. Questions like "how to synthesize bromothiophene derivatives" or "applications of cyclopropane amines in medicine" are frequently searched, highlighting the compound's relevance.

In material science, the conjugated system of 3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropan-1-amine could contribute to the development of organic semiconductors or photovoltaic materials. Its ability to absorb and emit light makes it a candidate for optoelectronic applications. The compound's stability and solubility are also critical factors under investigation, as they determine its practicality in real-world applications.

As the scientific community continues to explore the potential of 3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropan-1-amine, its CAS No. 2228628-99-5 will remain a key reference point. The compound's unique structure and versatility position it as a valuable asset in both academic research and industrial applications. With ongoing advancements in synthetic methodologies and computational modeling, the future holds promising opportunities for this intriguing molecule.